1-(4-ethylphenyl)-N-(3-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-ethylphenyl)-N-[(3-methoxyphenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C19H20N4O2/c1-3-14-7-9-16(10-8-14)23-13-18(21-22-23)19(24)20-12-15-5-4-6-17(11-15)25-2/h4-11,13H,3,12H2,1-2H3,(H,20,24)
• InChI Key: LJXMMFOZORJOLT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=C(N=N2)C(=O)NCC3=CC(=CC=C3)OC
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

1-(4-ethylphenyl)-N-(3-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound belongs to the class of triazole derivatives, which have been shown to possess a wide range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties.

Scientific Research Applications

Synthesis and Structural Analysis

• Research has demonstrated the facile synthesis and detailed structural characterization of triazole derivatives, highlighting their significance in medicinal chemistry due to their broad spectrum of biological activities. The structural analysis includes techniques like X-ray diffraction (XRD) and density functional theory (DFT) calculations, providing insights into their molecular conformation and potential interaction mechanisms with biological targets. These studies contribute to the foundation for developing enzyme inhibitors aimed at treating diseases like Alzheimer's and diabetes (Saleem et al., 2018).

Biological Activities

• Triazole derivatives have been investigated for their in vitro enzymatic inhibition activities, showing moderate potential against enzymes such as acetylcholinesterase and α-glucosidase. These findings suggest a route for the development of new therapeutic agents for managing conditions such as Alzheimer's disease and diabetes, by modulating enzyme activity relevant to these diseases (Saleem et al., 2018).